Cas no 1995898-77-5 (2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid
• CAS No: 1995898-77-5
• MF: C₁₅H₁₉NO₆S
• MW: 341.379463434219
• CID: 6073225
• PubChem ID: 165520606
• Update Time: 2025-06-07

2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid
• EN300-1299885
• 1995898-77-5

• Inchi： 1S/C15H19NO6S/c17-14(18)13(9-12-7-4-8-23(12,20)21)16-15(19)22-10-11-5-2-1-3-6-11/h1-3,5-6,12-13H,4,7-10H2,(H,16,19)(H,17,18)
• InChI Key： PZJVRNVXKIFVKA-UHFFFAOYSA-N
• SMILES： S1(CCCC1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 341.09330850g/mol
• Monoisotopic Mass: 341.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid (CAS: 1995898-77-5)

The compound 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid (CAS: 1995898-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel protease inhibitors. The presence of the 1,1-dioxo-1lambda6-thiolan-2-yl moiety is particularly noteworthy, as it contributes to the compound's ability to interact with cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Researchers have successfully optimized the synthesis route for this compound, achieving higher yields and purity, which is critical for its application in preclinical studies.

In vitro studies have demonstrated that 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid exhibits potent inhibitory activity against cathepsin B, a protease that plays a crucial role in tumor invasion and metastasis. The compound's mechanism of action involves the formation of a covalent bond with the active-site cysteine residue of the enzyme, leading to irreversible inhibition. This finding has sparked interest in developing derivatives of this compound for targeted cancer therapies.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable stability in plasma and moderate bioavailability, making it a promising candidate for further drug development. However, challenges remain in optimizing its selectivity and reducing potential off-target effects. Recent efforts have focused on structural modifications to enhance its specificity for cathepsin B over other related proteases.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(1,1-dioxo-1lambda6-thiolan-2-yl)propanoic acid (CAS: 1995898-77-5) represents a valuable scaffold for the development of novel protease inhibitors. Its unique chemical structure and demonstrated biological activity position it as a promising lead compound for therapeutic applications. Future research should focus on elucidating its in vivo efficacy and safety profile, as well as exploring its potential in combination therapies.